Cas no 1448129-63-2 (5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide)

• Product Name: 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide
• CAS No: 1448129-63-2
• MF: C₁₁H₁₄BrNO₃S
• MW: 320.202761173248
• CID: 6387721
• PubChem ID: 71804862
• Update Time: 2025-05-19

5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide
• 5-BROMO-N-[(3-METHOXYTHIOLAN-3-YL)METHYL]FURAN-2-CARBOXAMIDE
• 1448129-63-2
• VU0548851-1
• 5-bromo-N-((3-methoxytetrahydrothiophen-3-yl)methyl)furan-2-carboxamide
• AKOS024557269
• F6420-0639

• Inchi： 1S/C11H14BrNO3S/c1-15-11(4-5-17-7-11)6-13-10(14)8-2-3-9(12)16-8/h2-3H,4-7H2,1H3,(H,13,14)
• InChI Key： YQXMVVYLWGBIED-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCC2(CSCC2)OC)=O)O1

Computed Properties

• Exact Mass: 318.98778g/mol
• Monoisotopic Mass: 318.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide

Introduction to 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide (CAS No. 1448129-63-2) and Its Emerging Applications in Chemical Biology

5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide, identified by the chemical compound identifier CAS No. 1448129-63-2, represents a novel heterocyclic compound with significant potential in the field of chemical biology and pharmaceutical research. This compound, featuring a unique combination of a brominated furan core and a thiolated thiazolidine ring, has garnered attention for its structural complexity and functional versatility. The presence of both bromine and methoxythiol groups in its molecular framework suggests a rich reactivity profile, making it a valuable scaffold for medicinal chemistry applications.

The structural motif of 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide incorporates several key pharmacophoric elements that are widely recognized for their biological activity. The bromine substituent, for instance, is frequently employed in drug design due to its ability to participate in various chemical transformations, including cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Concurrently, the thiolan moiety introduces a sulfur-rich environment that can interact with biological targets such as enzymes and receptors, modulating their function in a targeted manner.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide, facilitating its exploration in multiple research domains. The synthesis typically involves multi-step reactions that leverage palladium-catalyzed cross-coupling techniques to establish the carbon-carbon bonds essential for its core structure. Such methodologies not only highlight the compound's synthetic accessibility but also underscore its suitability for rapid screening in drug discovery programs.

In the realm of medicinal chemistry, 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide has been investigated as a potential lead compound for developing novel therapeutic agents. Its structural features align well with the requirements for binding to biological macromolecules, particularly proteins involved in disease pathways. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. These findings are particularly intriguing given the growing emphasis on targeting multifunctional proteins to disrupt disease mechanisms.

The thiol group within 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide offers another layer of biological relevance. Thiols are well-documented bioactive moieties that can engage with redox-sensitive proteins and enzymes, thereby modulating cellular signaling pathways. This property makes the compound a promising candidate for exploring redox-based therapeutic strategies, which are increasingly recognized as critical in conditions such as neurodegenerative disorders and oxidative stress-related pathologies.

Furthermore, the brominated furan ring presents opportunities for further derivatization, allowing researchers to fine-tune its pharmacological properties. Functional groups such as hydroxyl or amine substituents can be introduced at strategic positions to enhance solubility or binding affinity. Such modifications are often necessary to optimize lead compounds into viable drug candidates, and 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide provides a versatile platform for such structural diversification.

Recent publications have begun to explore the applications of 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide in preclinical models. Initial in vitro assays have demonstrated its interaction with specific protein targets, suggesting potential therapeutic efficacy against certain diseases. While further studies are required to fully elucidate its mechanism of action and safety profile, these early findings are encouraging and warrant deeper investigation into its biological significance.

The integration of 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide into drug discovery pipelines also highlights the importance of interdisciplinary collaboration between synthetic chemists and biologists. The compound exemplifies how structurally complex molecules can be designed to address unmet medical needs by combining multiple pharmacophoric elements into a single entity. This approach is increasingly favored in modern drug development due to its ability to generate compounds with enhanced potency and selectivity.

As research progresses, 5-bromo-N-(3-methoxythiolan-3-yl)methylfuran-2-carboxamide is expected to play a significant role in advancing our understanding of molecular interactions within biological systems. Its unique structural features and reactivity profile make it an invaluable tool for studying enzyme inhibition, receptor binding, and cellular signaling pathways. By leveraging this compound as a starting point for further exploration, scientists may uncover novel therapeutic strategies that address some of the most challenging diseases faced today.

In conclusion,5-bromo-N-(3-methoxythiolan-3-ylmethylfuran)-carboxamide (CAS No: 1448129 63 2) stands as a testament to the ingenuity of modern chemical biology research. Its multifaceted nature offers opportunities for innovation across multiple disciplines, from synthetic chemistry to pharmacology. As we continue to unravel its potential applications, this compound will undoubtedly contribute significantly to our efforts toward developing safer, more effective treatments for human diseases.